(3-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)(quinoxalin-2-yl)methanone

• IUPAC Name: [3-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)azetidin-1-yl]-quinoxalin-2-ylmethanone
• InChI: InChI=1S/C19H18N4OS/c24-19(17-9-20-15-3-1-2-4-16(15)21-17)23-11-14(12-23)22-7-5-18-13(10-22)6-8-25-18/h1-4,6,8-9,14H,5,7,10-12H2
• InChI Key: KZAQFDVKECDUTH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1SC=C2)C3CN(C3)C(=O)C4=NC5=CC=CC=C5N=C4
• Molecular Formula: C19H18N4OS
• Molecular Weight: 350.4 g/mol

Description

(3-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)(quinoxalin-2-yl)methanone is a useful research compound. Its molecular formula is C19H18N4OS and its molecular weight is 350.44. The purity is usually 95%.
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Scientific Research Applications

Metal-promoted Ligand Degradation

Research by Casarrubios et al. (2015) explored metal-promoted degradation of 2-azetidinones, demonstrating the preparation of CC'N-pincer ligands. This process involves the reaction of hexahydride complexes with specific azetidin-2-ones to yield complexes that exhibit quantum mechanical exchange coupling, providing insights into the structural and spectroscopic properties of such compounds Casarrubios et al., 2015.

Spectroscopic Properties Analysis

A study by Al-Ansari (2016) investigated the electronic absorption, excitation, and fluorescence properties of 3-amino-substituted-thieno[2,3-b]pyridine/quinolin-2-yl)(phenyl)methanones. This work, which combined experimental results with quantum chemistry calculations, revealed the influence of molecular structure and environment on spectroscopic properties, highlighting the role of intramolecular hydrogen bonding in stabilizing certain molecular orbitals Al-Ansari, 2016.

Synthesis and Reactions of Benzopyrans

Ibrahim et al. (2002) focused on synthesizing and characterizing benzopyrans and benzo[b]-thiopheno[3,2-b]pyrans, providing valuable insights into the behavior of active methyl groups towards various reactants and the formation of derivatives with potential pharmacological properties Ibrahim et al., 2002.

Cytotoxicity Evaluation of Derivatives

Tao et al. (2020) reported the synthesis and cytotoxic evaluation of dehydroepiandrosterone C-16 spiro-pyrrolidine derivatives, demonstrating the potential of these compounds in biological applications based on their bioactivities Tao et al., 2020.

Propargylic Alcohols Conversion

Erenler and Biellmann (2005) studied the conversion of pyridine propargylic alcohols to enones, revealing the stereochemistry involved in protonation processes. This research provides a foundation for further exploration of related compounds in synthetic chemistry Erenler & Biellmann, 2005.